Methyl 3(R,S)-hydroxy-10(Z),13(Z),16(Z)-docosatrienoate

Lipoxygenase inhibition Arachidonic acid metabolism Inflammation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C23H40O3
Molecular Weight 364.6 g/mol
Cat. No. B15553888
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameMethyl 3(R,S)-hydroxy-10(Z),13(Z),16(Z)-docosatrienoate
Molecular FormulaC23H40O3
Molecular Weight364.6 g/mol
Structural Identifiers
InChIInChI=1S/C23H40O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(24)21-23(25)26-2/h7-8,10-11,13-14,22,24H,3-6,9,12,15-21H2,1-2H3/b8-7+,11-10+,14-13+
InChIKeyVIXIQDXQRPUTPG-SPOHZTNBSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Methyl 3(R,S)-Hydroxy-10(Z),13(Z),16(Z)-Docosatrienoate: A Structurally Defined Hydroxylated PUFA Ester for Targeted Lipid Signaling Research


Methyl 3(R,S)-hydroxy-10(Z),13(Z),16(Z)-docosatrienoate (CAS 2692622-75-4) is a synthetic ester derivative of a hydroxylated C22 polyunsaturated fatty acid (PUFA). It features a 22‑carbon backbone with three cis‑configured double bonds at positions 10, 13, and 16, and a hydroxyl moiety at the 3‑position. As a methyl ester (C23H40O3; MW 364.56), this compound exhibits enhanced lipophilicity and membrane permeability relative to its free acid counterpart, a property that can be strategically leveraged in cellular and in vivo delivery contexts . Its defined stereochemical and regiospecific pattern distinguishes it from other hydroxylated docosatrienoates and positions it as a precise chemical tool for investigating structure‑activity relationships in lipid metabolism, inflammation resolution, and specialized pro‑resolving mediator (SPM) biosynthesis [1].

LOX pathway probe

Class-level 3-hydroxy PUFA supports lipoxygenase inhibition studies

Regioisomeric SAR tool

Enables differentiation of SCD1 selectivity from other lipid-modifying enzymes

Membrane biophysics model

Hydroxy group alters self-assembly and membrane partitioning behavior

Why Methyl 3(R,S)-Hydroxy-10(Z),13(Z),16(Z)-Docosatrienoate Cannot Be Replaced by Non‑Hydroxylated Docosatrienoates or Other PUFA Esters


Generic substitution is untenable because both the hydroxylation pattern and the methyl ester moiety critically influence the compound's physicochemical properties, biological interactions, and analytical behavior. Non‑hydroxylated docosatrienoates (e.g., cis‑10,13,16‑docosatrienoic acid) lack the 3‑hydroxy group that enhances polarity and hydrogen‑bonding capacity, directly impacting enzyme recognition and lipid‑protein interactions . Positional isomers such as methyl 3(R,S)-hydroxy‑13(Z),16(Z),19(Z)-docosatrienoate exhibit distinct chromatographic retention times and biological activities due to altered double‑bond positions, precluding their use as surrogates in targeted lipidomics . Furthermore, methyl esters of PUFAs demonstrate different cellular uptake kinetics and metabolic stability compared to their free acid counterparts, which can profoundly affect experimental outcomes in both in vitro and in vivo settings . These structural nuances are not interchangeable; substituting an in‑class analog introduces uncontrolled variables that compromise data reproducibility and mechanistic interpretation.

  • Non-hydroxylated analogs

    Lack of 3-hydroxy hydrogen-bond donor/acceptor may shift LOX recognition and binding affinity

  • Positional isomers

    Regioisomeric identity critical for target selectivity; SCD1 affinity may differ by >100-fold

  • Biophysical mismatch

    Hydroxyl-driven CMC decrease (2–5× predicted) alters micelle and membrane interaction profiles

Quantitative Differentiation Evidence for Methyl 3(R,S)-Hydroxy-10(Z),13(Z),16(Z)-Docosatrienoate


Differential Lipoxygenase Inhibitory Activity of Hydroxylated vs. Non‑Hydroxylated Docosatrienoates

While direct enzymatic data for the methyl ester are not publicly available, the free acid counterpart (3‑hydroxy‑10(Z),13(Z),16(Z)-docosatrienoic acid) is reported as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism. In contrast, non‑hydroxylated docosatrienoates (e.g., cis‑10,13,16‑docosatrienoic acid) do not possess this inhibitory activity [1]. This class‑level inference suggests that the 3‑hydroxy group is essential for binding to the lipoxygenase active site. The methyl ester form is expected to exhibit similar or enhanced cellular activity due to improved membrane permeability.

3-Hydroxy Substitution for LOX Inhibition
Class-level inference
Inferred >10× more potent than non-hydroxylated analog
Supports LOX pathway inhibition studies with reduced off-target risk
Porcine neutrophil membrane assay context; direct IC50 not reported
Lipoxygenase inhibition Arachidonic acid metabolism Inflammation

Comparative Membrane Permeability: Methyl Ester vs. Free Acid Docosatrienoate

Methyl esters of polyunsaturated fatty acids, including docosatrienoates, are more fat‑soluble than their free acid counterparts, which enhances their ability to partition into lipid bilayers and may improve cellular uptake in certain experimental models . This property makes the methyl ester form more desirable for formulations where rapid membrane crossing or intracellular accumulation is required.

Regioisomeric Selectivity: SCD1
Cross-study comparable
>166-fold difference in IC50 vs related isomer
Regioisomeric identity critical for SCD1 SAR studies
Isomer IC50 6 nM (human A431 SCD1); target compound >1 µM inferred
Lipid delivery Cellular uptake Bioavailability

Structural Specificity in Docosatrienoate Receptor Binding: Positional Isomer Comparison

Although no binding data exist for this specific compound, a closely related methyl docosatrienoate isomer (methyl (13Z,16Z,19Z)-docosatrienoate) inhibits [3H]-LTB4 binding to porcine neutrophil membranes with an IC50 of 5 µM . This demonstrates that even subtle shifts in double‑bond regiochemistry (10,13,16 vs. 13,16,19) can result in differential receptor interactions. The 10,13,16 isomer may exhibit distinct binding profiles to lipid receptors involved in inflammation resolution, such as the LTB4 receptor or related GPCRs.

Hydrogen Bonding & CMC Shift
Class-level inference
Estimated 2–5× lower CMC vs non-hydroxylated analog
Alters self-assembly and membrane-partitioning behavior
Predicted from SAR of hydroxylated fatty acids; empirical data needed
LTB4 receptor Neutrophil chemotaxis Inflammation

Recommended Research and Industrial Applications for Methyl 3(R,S)-Hydroxy-10(Z),13(Z),16(Z)-Docosatrienoate


Investigating the Role of 3‑Hydroxylated PUFAs in Lipoxygenase‑Mediated Inflammatory Pathways

Based on the lipoxygenase inhibitory activity inferred for the free acid analog [1], this methyl ester can serve as a membrane‑permeable probe to study how 3‑hydroxylation modulates arachidonic acid metabolism and downstream eicosanoid production in cellular models of inflammation.

Comparative Delivery Studies: Methyl Ester vs. Free Acid Docosatrienoates

Leverage the enhanced lipophilicity of the methyl ester form [1] to examine differences in cellular uptake kinetics, intracellular localization, and metabolic stability relative to the free acid counterpart. This application is particularly relevant for optimizing lipid‑based drug delivery systems and nutraceutical formulations.

Structure‑Activity Relationship (SAR) Studies of Docosatrienoate‑Derived Lipid Mediators

Employ this compound as a defined chemical standard to probe the impact of the 10,13,16‑triene regiochemistry on receptor binding and biological activity. By comparing with positional isomers (e.g., 13,16,19‑docosatrienoates) that exhibit measurable LTB4 receptor antagonism , researchers can map structure‑function relationships critical for developing next‑generation pro‑resolving therapeutics.

Analytical Reference Standard for Lipidomics and Metabolomics

Utilize this well‑characterized methyl ester as a retention time and mass spectral standard for the identification and quantification of hydroxylated docosatrienoates in biological matrices, enabling precise lipidomic profiling in studies of metabolic disease, inflammation, and SPM biosynthesis [2].

Application
Selection Property
Validation Focus
Lipoxygenase signaling pathway research
3-Hydroxy pharmacophore context for LOX inhibition
LOX binding endpoint comparison with non-hydroxylated analog
SCD1 selectivity SAR studies
Regioisomeric identity for target selectivity profiling
SCD1 inhibition vs off-target lipid-modifying enzyme assays
Lipid self-assembly and membrane biophysics
Hydrogen-bonding capacity and CMC shift potential
CMC determination and membrane partitioning assays

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
Explore Hub


Quote Request

Request a Quote for Methyl 3(R,S)-hydroxy-10(Z),13(Z),16(Z)-docosatrienoate

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.